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Disclaimer: The following information provides general guidance for handling potent, research-
grade pharmaceutical compounds. A specific Safety Data Sheet (SDS) for Segigratinib (CAS
1882873-93-9) was not publicly available at the time of this writing. Researchers, scientists,
and drug development professionals must obtain and meticulously follow the SDS provided by
their specific supplier for Segigratinib. The guidance below is intended to supplement, not
replace, a substance-specific SDS.

Segigratinib is an investigational tyrosine kinase inhibitor. As with many compounds of this
class used in research and development, it should be handled with caution due to its potential
biological activity. The following procedural guidance is based on best practices for handling
potent compounds in a laboratory setting.

Engineering Controls

To minimize exposure, it is crucial to handle Segigratinib in a controlled environment.
Engineering controls are the first and most effective line of defense.

e Primary Containment: All weighing and handling of powdered Segigratinib should be
conducted in a certified chemical fume hood, a ducted balance enclosure, or a glove box.
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e Ventilation: Ensure adequate general laboratory ventilation to dilute any potential fugitive
emissions. The laboratory should have a non-recirculating ventilation system.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Segigratinib. The following table

summarizes the recommended PPE.
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Body Part

Personal Protective
Equipment

Specifications and Use

Hands

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer glove
should be changed
immediately upon
contamination. Check for tears
and degradation before and

during use.

Eyes

Safety Goggles or Face Shield

Use chemical splash goggles
that meet ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashes.

Body

Laboratory Coat and

Disposable Gown

A buttoned laboratory coat
should be worn at all times.
For procedures with a higher
risk of contamination, a
disposable gown with tight-
fitting cuffs should be worn

over the lab coat.

Respiratory

NIOSH-approved Respirator

For handling powders, a
NIOSH-approved N95, N100,
or P100 respirator is
recommended. For higher-risk
procedures or in the case of a
spill, a powered air-purifying
respirator (PAPR) may be

necessary.

Hygiene Measures

Strict hygiene practices are essential to prevent accidental exposure and contamination.
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e Hand Washing: Wash hands thoroughly with soap and water before leaving the laboratory,
even if gloves were worn.

» No Personal Items: Do not store or consume food, beverages, or tobacco products in the
laboratory. Keep personal items, such as phones and cosmetics, out of handling areas.

» Decontamination: Decontaminate all surfaces and equipment after handling Segigratinib. A
suitable decontamination solution should be identified based on the compound's properties
(refer to the supplier's SDS).

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Immediately remove contaminated clothing.
) Wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention.

Immediately flush eyes with a large volume of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

) Do not induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Evacuate the immediate area. Wear appropriate

PPE, including respiratory protection. Gently
Small Spill (Powder) cover the spill with an absorbent material to

avoid raising dust. Collect the material into a

sealed container for hazardous waste disposal.

Evacuate the laboratory and notify the
Large Spill appropriate emergency response team and

environmental health and safety officer.

Storage and Handling

Proper storage and handling are crucial for maintaining the integrity of Segigratinib and
ensuring laboratory safety.

o Storage: Store Segigratinib in a tightly sealed, clearly labeled container in a cool, dry, and
well-ventilated area, away from incompatible materials. Follow the supplier's
recommendations for specific storage temperatures.

» Handling: Only trained personnel should handle Segigratinib. When preparing solutions,
add the solvent to the compound slowly to avoid splashing.
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Disposal Plan

All waste containing Segigratinib must be treated as hazardous waste.

e Solid Waste: Contaminated PPE, disposable labware, and spill cleanup materials should be
collected in a designated, sealed, and labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and labeled hazardous waste container.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
hazardous waste disposal company, in accordance with all local, state, and federal
regulations.

Visualizations
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Operational Workflow for Handling Segigratinib

Preparation
- Review SDS
- Assemble PPE

y

Weighing
- In fume hood or enclosure
- Use dedicated equipment

l

Solubilization
- Add solvent to powder
- Gentle mixing

:

Experimental Use
- Handle within containment

:

Decontamination
- Clean all surfaces and equipment

:

Waste Disposal
- Segregate hazardous waste

l

End of Procedure
- Remove PPE
- Wash hands
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Hierarchy of Controls for Exposure Minimization

Elimination

Decreasing Effectiveness

Decreasing Effectiveness

Engineering Controls
(e.g., Fume Hood)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Decreasing Effectiveness

PPE
(e.g., Gloves, Goggles)
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Emergency Response for Accidental Exposure or Spill

@

Assess Situation
- Immediate danger?
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Evacuate Area Provide First Aid)

(if necessary) - Skin/Eye wash

(Notify Supervisor and EHS)

N

Control Spill Seek Medical Attention
(if safe and trained)

(Bring SDS)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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